2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid

• CAS RN: 912545-13-2
• Molecular Formula: C25H26O4
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 5-tert-butyl-2,4-bis(phenylmethoxy)benzoic acid
• InChI: InChI=1S/C25H26O4/c1-25(2,3)21-14-20(24(26)27)22(28-16-18-10-6-4-7-11-18)15-23(21)29-17-19-12-8-5-9-13-19/h4-15H,16-17H2,1-3H3,(H,26,27)
• InChI Key: XPOROLYPCMEVKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C(=C1)C(=O)O)OCC2=CC=CC=C2)OCC3=CC=CC=C3

Description

2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid is a useful research compound. Its molecular formula is C25H26O4 and its molecular weight is 390.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,4-Bis-benzyloxy-5-tert-butyl-phenyl)-ethanone [prepared as per WO 2004/072051] (2.02 g, 5.2 mmol) was dissolved in 1,4-dioxane (30 ml), a solution of sodium hydroxide (2.08 g, 52.0 mmol) in water (30 ml) was added and the mixture was stirred and treated dropwise with bromine (0.8 ml, 15.6 mmol). The resulting mixture was stirred at room temperature for 16 hours. The 1,4-dioxane was removed in vacuo and the mixture acidified to pH 2 or below by the addition of 2M hydrochloric acid. The mixture was extracted with ethyl acetate, the organic layer was separated, the solvent removed in vacuo and the residue subjected to column chromatography on silica. Elution with 30% ethyl acetate in petroleum ether afforded 2,4-bis-benzyloxy-5-tert-butyl-benzoic acid (1.6 g, 79%) as a pale yellow oil. 1H NMR (DMSO-d6) 12.18 (1H, br s), 7.69 (1H, s), 7.52 (4H, t), 7.45-7.33 (6H, m), 6.93 (1H, s), 5.24 (2H, s), 5.23 (2H, s), 1.32 (9H, s). MS: [M+H]+ 391.